Cas no 502612-35-3 (Acetamide, N-[(8R)-5,6,7,8-tetrahydro-8-quinolinyl]-)

• Product Name: Acetamide, N-[(8R)-5,6,7,8-tetrahydro-8-quinolinyl]-
• CAS No: 502612-35-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 365470
• PubChem ID: 12100403
• Update Time: 2025-04-19

Acetamide, N-[(8R)-5,6,7,8-tetrahydro-8-quinolinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(8R)-5,6,7,8-tetrahydro-8-quinolinyl]-
• N-[(8R)-5,6,7,8-tetrahydroquinolin-8-yl]acetamide
• (R)-(-)-N-(5,6,7,8-tetrahydroquinolin-8-yl)-acetamide
• SCHEMBL5051439
• UQIDJMAPFDKIBY-SNVBAGLBSA-N
• 502612-35-3
• DTXSID20477573
• EN300-702214
• (R)-N-(5,6,7,8-Tetrahydroquinolin-8-yl)acetamide

• Inchi： 1S/C11H14N2O/c1-8(14)13-10-6-2-4-9-5-3-7-12-11(9)10/h3,5,7,10H,2,4,6H2,1H3,(H,13,14)/t10-/m1/s1
• InChI Key： UQIDJMAPFDKIBY-SNVBAGLBSA-N
• SMILES： O=C(C)N[C@H]1C2C(=CC=CN=2)CCC1

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99